![molecular formula C12H21N3O3 B3352281 l-Pyrrolysine CAS No. 448235-52-7](/img/structure/B3352281.png)
l-Pyrrolysine
Overview
Description
L-Pyrrolysine is the 22nd genetically encoded amino acid . It is not present in humans but is used in the biosynthesis of proteins in some methanogenic archaea and bacteria . It consists of a (4R,5R)-4-methyl-5-carboxypyrroline ring linked to the ε-nitrogen of L-lysine .
Synthesis Analysis
This compound is synthesized in vivo by joining two molecules of L-lysine . One molecule of lysine is first converted to (3R)-3-methyl-D-ornithine, which is then ligated to a second lysine. An NH2 group is eliminated, followed by cyclization and dehydration step to yield this compound . An efficient asymmetric synthesis of this compound has been accomplished. The key stereogenic centers were installed by an asymmetric conjugate addition reaction. A Staudinger/aza-Wittig cyclization was used to form the acid-sensitive pyrroline ring. Pyrrolysine was synthesized in 13 steps in 20% overall yield .
Molecular Structure Analysis
The molecular formula of this compound is C12H21N3O3 . It has an average mass of 255.313 Da and a monoisotopic mass of 255.158295 Da .
Chemical Reactions Analysis
The chemical stability of this compound and the role of its C4 substituent have been studied . The enzyme PylB catalyzes the first step of pyrrolysine biosynthesis by converting the amino acid lysine to the intermediate product methylornithine .
Physical And Chemical Properties Analysis
Detailed study of chemically synthesized this compound has allowed us to characterize its physical properties and study its chemical stability .
Scientific Research Applications
Encoding and Biosynthesis
- Pyrrolysine as the 22nd Genetically Encoded Amino Acid : Pyrrolysine is distinguished as the 22nd genetically encoded amino acid. It is encoded by the UAG codon in specific archaeal and bacterial genes. Its discovery has expanded our understanding of the genetic code and amino acid biosynthesis pathways (Krzycki, 2005).
- Biosynthesis Pathway : The biosynthesis of pyrrolysine involves the transformation of two lysine molecules. This process is catalyzed by a series of enzymes (PylB, PylC, and PylD), ultimately leading to the formation of pyrrolysine. This pathway highlights the intricate biological mechanisms underlying amino acid synthesis (Quitterer et al., 2012).
Molecular and Structural Studies
- Pyrrolysyl-tRNA Synthetase and tRNA : The incorporation of pyrrolysine into proteins is facilitated by a specialized tRNA (tRNAPyl) and pyrrolysyl-tRNA synthetase (PylRS). These components are unique to pyrrolysine and have distinct structural and functional properties, differentiating them from canonical amino acids and their associated tRNA synthetases (Tharp et al., 2018).
- X-Ray Crystallography : X-ray crystallography studies have revealed the complex molecular structures involved in the recognition and activation of pyrrolysine. These studies provide insights into the molecular interactions and structural adaptations that enable the incorporation of pyrrolysine into proteins (Yanagisawa et al., 2008).
Applications in Protein Engineering
- Genetic Code Expansion : The unique translational machinery of pyrrolysine, involving PylRS and tRNAPyl, has been employed as a tool for the genetic incorporation of non-canonical amino acids into proteins. This approach enables the synthesis of proteins with novel functional groups and enhanced pharmacological properties (Fekner & Chan, 2011).
- Pyrroline-carboxy-lysine Modifications : The use of pyrroline-carboxy-lysine (Pcl), a derivative of pyrrolysine, in protein modifications has been explored. This approach offers new avenues for site-specific protein modifications, expanding the scope of protein engineering and therapeutic applications (Ou et al., 2011).
EvolutionaryImplications
- Evolution of Genetic Code : The emergence of pyrrolysine in the genetic code of certain archaea and bacteria is a significant event in the evolution of the genetic code. It provides insights into how the genetic code can expand and adapt to incorporate new amino acids, shaped by specific metabolic requirements (Borrel et al., 2014).
Chemical Synthesis and Reactivity
- Synthetic Approaches : Efficient asymmetric synthesis of L-pyrrolysine has been achieved, providing access to this unusual amino acid for further biochemical and biotechnological studies. This synthesis is crucial for understanding its physical properties and potential applications in various fields (Wong et al., 2012).
- Reactivity Studies : Research on the reactivity and chemical synthesis of this compound has opened up new avenues for its in vivo incorporation into recombinant proteins. These studies are vital for exploring the functional role of pyrrolysine and its potential modifications in proteins (Hao et al., 2004).
Mechanism of Action
Safety and Hazards
Future Directions
The discovery of L-Pyrrolysine has opened doors for enzymologists to study the biosynthetic pathway in detail . Understanding how a particular amino acid is synthesized sheds light on the evolution of the pathway involved and so on the history of that amino acid . The system could be used to biosynthesize other unnatural amino acids as well . Future applications of synthetic this compound include its in vivo incorporation into recombinant proteins .
Properties
IUPAC Name |
(2S)-2-amino-6-[[(2R,3R)-3-methyl-3,4-dihydro-2H-pyrrole-2-carbonyl]amino]hexanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21N3O3/c1-8-5-7-14-10(8)11(16)15-6-3-2-4-9(13)12(17)18/h7-10H,2-6,13H2,1H3,(H,15,16)(H,17,18)/t8-,9+,10-/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFOMKMMPBOQKMC-KXUCPTDWSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC=NC1C(=O)NCCCCC(C(=O)O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CC=N[C@H]1C(=O)NCCCC[C@@H](C(=O)O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70420110 | |
Record name | L-pyrrolysine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70420110 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
448235-52-7 | |
Record name | L-Pyrrolysine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=448235-52-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | L-Pyrrolysine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0448235527 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | L-pyrrolysine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70420110 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | PYRROLYSINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/H3214Y96LP | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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